Cas no 2228698-54-0 (methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate)

• Product Name: methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate
• CAS No: 2228698-54-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6571373
• PubChem ID: 165876169
• Update Time: 2025-10-30

methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate
• 2228698-54-0
• EN300-1739131

• Inchi： 1S/C12H13N3O2/c1-7-5-8(10-6-14-12(13)15-10)3-4-9(7)11(16)17-2/h3-6H,1-2H3,(H3,13,14,15)
• InChI Key： ZWMHYISGQHISAJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C=C1C)C1=CN=C(N)N1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81Ų

Additional information on methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate

Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate (CAS No. 2228698-54-0): A Comprehensive Overview

Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate, identified by its CAS number 2228698-54-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoyl derivatives and incorporates an imidazole moiety, making it a versatile scaffold for developing novel therapeutic agents. The structural features of this molecule contribute to its potential biological activity, particularly in the realms of immunomodulation and anti-inflammatory applications.

The chemical structure of Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate consists of a benzoic acid backbone substituted with a methyl group at the 2-position and an imidazole ring linked at the 4-position through an amino group. This unique arrangement of functional groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. The presence of both aromatic and heterocyclic components in its structure allows for diverse pharmacological interactions, which are critical for drug efficacy and specificity.

In recent years, there has been growing interest in the development of immunomodulatory agents due to their potential in treating autoimmune diseases, chronic inflammation, and cancer. The imidazole ring in Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate is particularly noteworthy, as imidazole derivatives have been extensively studied for their ability to modulate immune responses. For instance, compounds containing imidazole moieties have shown promise in inhibiting certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to the pathogenesis of various inflammatory conditions.

Moreover, the benzoic acid moiety in this compound contributes to its potential therapeutic effects by enhancing binding affinity to biological targets. Benzoic acid derivatives are well-known for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural features makes Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate a compelling candidate for further exploration in drug development.

Recent studies have highlighted the importance of scaffold hopping in medicinal chemistry, where existing molecular frameworks are modified to discover new bioactive compounds. Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate exemplifies this approach by integrating an imidazole ring into a benzoic acid derivative. This modification can lead to novel pharmacological profiles that may not be achievable with traditional scaffolds. Such structural diversification is crucial for overcoming resistance mechanisms and expanding the therapeutic arsenal against various diseases.

The synthesis of Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a key intermediate, such as 4-(2-aminoimido)benzoic acid, which is then coupled with methyl acetoacetate under appropriate conditions to introduce the methyl group at the 2-position. Subsequent functionalization steps are employed to install the imidazole ring at the 4-position. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been utilized to achieve these transformations efficiently.

In terms of pharmacological evaluation, Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate has been subjected to various in vitro and in vivo assays to assess its biological activity. Preliminary results suggest that this compound exhibits significant immunomodulatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown potential in modulating immune cell function, which could be beneficial in treating autoimmune diseases and chronic inflammatory disorders. Further studies are ongoing to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The development of novel drug candidates often requires extensive optimization to enhance their efficacy and safety profiles. Computational modeling and high-throughput screening techniques have been employed to identify optimal analogs of Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate. These approaches allow researchers to predict binding affinities and pharmacokinetic properties before conducting expensive wet-lab experiments. By leveraging computational tools, scientists can accelerate the drug discovery process and identify promising candidates for clinical development.

The future prospects of Methyl 4-(2-amino-1H-imidazol-5-yl)-2-methylbenzoate are promising, with ongoing research aimed at exploring its potential applications in human health. As our understanding of disease mechanisms continues to evolve, new therapeutic targets are being identified that could benefit from this compound's unique structural features. Collaborative efforts between academic researchers and industry scientists are essential for translating preclinical findings into clinical trials and ultimately bringing new treatments to patients worldwide.